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Compound of Interest

Compound Name:
Benzyl 1,7-diazaspiro[4.5]decane-

1-carboxylate hydrochloride

CAS No.: 1523571-82-5

Cat. No.: B1447252

Get Quote

Diazaspirocyclic compounds, characterized by two nitrogen-containing rings joined by a single

common carbon atom, represent a class of molecules with profound significance in modern

drug discovery. Their inherent three-dimensional rigidity and structural complexity allow for

precise interactions with biological targets, making them privileged scaffolds in medicinal

chemistry.[1][2] However, the very features that make them attractive also present formidable

challenges to their structural elucidation. The fixed spatial arrangement, the presence of

multiple stereocenters, and the often-subtle differences between diastereomers demand a

multi-faceted, integrated analytical approach.

This guide eschews a rigid, technique-by-technique recitation of methods. Instead, it presents a

logical, problem-solving narrative that mirrors the process of discovery in a research

environment. As a senior application scientist, my objective is not merely to list protocols but to

illuminate the causality behind our analytical choices—why we select a specific experiment,

what we expect to learn, and how that knowledge guides our next step. The core philosophy is

the construction of a self-validating system, where data from orthogonal techniques converge

to provide an unambiguous and trustworthy structural assignment.
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Part 1: The Foundational Blueprint - Elucidating the
2D Structure
Before we can appreciate the three-dimensional architecture of a diazaspirocyclic molecule, we

must first establish its fundamental connectivity—the 2D blueprint. This initial phase is critical,

as any error here will invalidate all subsequent stereochemical analysis.

The Molecular Formula: The Essential Starting Point via
Mass Spectrometry
The first question for any unknown compound is "What is it made of?". High-Resolution Mass

Spectrometry (HRMS) is the definitive tool to answer this. By measuring the mass-to-charge

ratio (m/z) with high precision, we can determine the elemental composition and, therefore, the

molecular formula.

Causality: An accurate molecular formula is non-negotiable. It provides the degree of

unsaturation (double bond equivalents), which immediately informs the number of rings and π-

bonds present, setting the stage for NMR analysis. It is the first and most crucial constraint

applied in the structure elucidation puzzle.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: Dissolve 0.1-1.0 mg of the purified compound in a suitable volatile

solvent (e.g., methanol, acetonitrile) to a final concentration of ~10-100 µg/mL.

Ionization: Utilize Electrospray Ionization (ESI) in positive ion mode, as the basic nitrogen

atoms in diazaspirocycles are readily protonated to form [M+H]⁺ ions.

Mass Analyzer: Employ a high-resolution mass analyzer, such as a Time-of-Flight (ToF) or

Orbitrap instrument, capable of mass accuracy below 5 ppm.

Data Acquisition: Acquire the full scan spectrum over a relevant m/z range (e.g., 100-1000

amu).

Formula Determination: Use the instrument's software to calculate the elemental formula for

the observed accurate mass of the [M+H]⁺ ion, constraining the search to plausible elements
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(C, H, N, O).

Data Presentation: HRMS Results

Parameter Result Interpretation

Ion Mode ESI Positive
Protonation of basic nitrogen

atoms

Observed [M+H]⁺ 251.1808 Measured accurate mass

Calculated Mass for

C₁₅H₂₃N₂O⁺
251.1805

Theoretical mass for proposed

formula

Mass Error 1.2 ppm
High confidence in formula

assignment

Molecular Formula C₁₅H₂₂N₂O Deduced neutral formula

Tandem MS (MS/MS) can further aid in structural confirmation by inducing fragmentation. The

fragmentation patterns of spirocyclic systems can be complex but often reveal characteristic

losses of substituents or ring cleavages that provide clues to the compound's structure.[3]

Mapping the Atomic Framework with 2D NMR
Spectroscopy
With the molecular formula in hand, Nuclear Magnetic Resonance (NMR) spectroscopy

becomes our primary tool for assembling the atomic puzzle pieces.[4] While 1D ¹H and ¹³C

spectra provide a census of protons and carbons, it is the suite of 2D NMR experiments that

reveals the connectivity.

Causality: A systematic 2D NMR workflow allows us to build the carbon skeleton and place

heteroatoms with confidence. Each experiment provides a specific type of correlation, and

together they form a logical chain of evidence.

Experimental Protocol: 2D NMR Connectivity Workflow

Sample Preparation: Dissolve ~5-10 mg of the compound in 0.6 mL of a suitable deuterated

solvent (e.g., CDCl₃, CD₃OD).
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¹H and ¹³C Spectra: Acquire standard 1D proton and carbon spectra to identify the number

and types of signals.

COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to

each other, typically through 2 or 3 bonds (¹H-¹H J-coupling). It is used to trace out spin

systems within the molecule (e.g., an ethyl group, a chain of CH-CH-CH₂).

HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton

signal with the carbon it is directly attached to. It definitively assigns the carbon resonance

for each protonated carbon.

HMBC (Heteronuclear Multiple Bond Correlation): This is the key experiment for assembling

the molecular skeleton. It reveals correlations between protons and carbons that are

separated by 2 or 3 bonds. By observing these long-range connections, we can piece

together the different spin systems identified in the COSY spectrum and place quaternary

carbons and heteroatoms.[5]

Visualization: 2D NMR Workflow for Planar Structure Elucidation
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Caption: Workflow for determining the 2D structure of a diazaspirocyclic compound.

Part 2: Defining the Three-Dimensional Architecture
- Stereochemistry
With the planar structure established, we confront the most defining feature of spirocyclic

compounds: their complex and rigid 3D geometry.

The Spirocyclic Challenge: Relative Configuration and
Diastereotopicity
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The spiro-carbon itself is a stereocenter if the rings attached to it are appropriately substituted.

Assigning the relative configuration of substituents on the two rings is non-trivial. Furthermore,

the rigid, chiral environment of the molecule often renders geminal protons (CH₂ groups)

chemically non-equivalent. These are known as diastereotopic protons, and they will appear as

two separate signals, each with its own coupling pattern, complicating the ¹H NMR spectrum.[6]

Causality: Understanding the spatial relationships between atoms is crucial. The Nuclear

Overhauser Effect (NOE) allows us to probe these relationships by detecting protons that are

close in space, regardless of whether they are connected through bonds.

Experimental Protocol: NOESY for Relative Stereochemistry

Experiment Selection: A 2D NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY

(Rotating-frame Overhauser Effect Spectroscopy) experiment is performed. ROESY is often

preferred for medium-sized molecules where the NOE effect might be close to zero.

Acquisition: The experiment is run with a specific "mixing time" (e.g., 300-800 ms) that allows

for magnetization transfer between spatially close protons.

Interpretation: Cross-peaks in the NOESY spectrum indicate that two protons are close in

space (typically < 5 Å). By systematically analyzing these correlations, a 3D model of the

relative stereochemistry can be constructed. For example, a strong NOE between a proton

on ring A and a proton on ring B can define their relative orientation across the spiro-junction.

The Gold Standard: Unambiguous Absolute
Configuration by X-Ray Crystallography
When a molecule can be crystallized, single-crystal X-ray crystallography provides the most

definitive and unambiguous structural information, including the absolute configuration.[7][8] It

is the ultimate arbiter in structural disputes.

Causality: X-ray diffraction works by scattering X-rays off the electron clouds of the atoms in an

ordered crystal lattice.[8] The resulting diffraction pattern can be mathematically deconvoluted

to generate a 3D electron density map, into which the atomic model is built. For chiral

molecules, anomalous dispersion effects can be used to determine the absolute configuration,

definitively distinguishing between enantiomers.[7]
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Experimental Protocol: Single-Crystal X-Ray Crystallography

Crystallization: This is often the rate-limiting step.[7] The purified compound is dissolved in a

minimal amount of solvent and brought to a state of supersaturation very slowly. Common

methods include slow evaporation, vapor diffusion, and solvent layering.

Crystal Selection & Mounting: A single, well-formed crystal of suitable size (e.g., 0.1-0.3 mm)

is selected under a microscope and mounted on a goniometer head.

Data Collection: The crystal is placed in a diffractometer and cooled under a stream of liquid

nitrogen to minimize thermal motion. It is then irradiated with a monochromatic X-ray beam

while being rotated, and the diffraction data are collected on a detector.

Structure Solution and Refinement: The diffraction pattern is used to determine the unit cell

dimensions and space group. The structure is then "solved" using computational methods to

obtain an initial model, which is subsequently refined to best fit the experimental data.[9]

Data Presentation: Key Crystallographic Data Table
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Parameter Example Value Significance

Crystal System Monoclinic
Describes the basic crystal

lattice shape

Space Group P2₁/c
Defines the symmetry

elements within the crystal

a, b, c (Å) 10.7, 18.3, 6.8 Unit cell dimensions

β (°) 104.2 Unit cell angle

Z 4
Number of molecules in the

unit cell

R-factor (R₁) 0.057

Measure of agreement

between model and data

(<0.07 is good)

Flack Parameter 0.02(5)

A value close to 0 confirms the

absolute configuration

assignment

When Crystals Fail: Computational Chemistry as a
Powerful Ally
It is not always possible to obtain X-ray quality crystals. In such cases, computational

chemistry, particularly Density Functional Theory (DFT), provides a powerful means to assign

or confirm stereostructures.[10][11]

Causality: Quantum mechanical calculations can predict various spectroscopic properties for a

given 3D structure. By comparing these predicted properties for all possible diastereomers or

enantiomers with the experimental data, the correct structure can be identified. This approach

turns the problem from "what is the structure?" to "which of these possible structures matches

the data?".

Experimental Protocol: DFT-Assisted Structure Validation
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Model Building: Build 3D models of all plausible stereoisomers of the diazaspirocyclic

compound.

Conformational Search: For each isomer, perform a thorough conformational search using

molecular mechanics to find the lowest energy conformers.

DFT Optimization: Optimize the geometry of the low-energy conformers at a suitable level of

theory (e.g., B3LYP/6-31G(d)).

Property Calculation & Comparison:

NMR Chemical Shifts: Calculate the ¹H and ¹³C NMR chemical shifts using the GIAO

method. Compare the calculated shifts for each isomer with the experimental values. The

isomer with the best correlation (lowest mean absolute error) is the most likely candidate.

[11]

ECD Spectra: For chiral molecules, calculate the Electronic Circular Dichroism (ECD)

spectrum. The absolute configuration is assigned by matching the sign and shape of the

experimental ECD spectrum to the calculated spectrum of one of the enantiomers.

Part 3: The Integrated Approach - A Self-Validating
System
The highest confidence in a structural assignment is achieved when multiple, independent lines

of evidence converge on a single solution. This integrated approach forms a self-validating

system where each technique corroborates the findings of the others.

Visualization: Integrated Structural Elucidation Workflow
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Caption: An integrated, self-validating workflow for diazaspirocyclic structure elucidation.

This workflow demonstrates trustworthiness. The molecular formula from HRMS is validated by

the successful assembly of a consistent structure from 2D NMR. The relative stereochemistry

proposed by NOESY is then either definitively proven by X-ray crystallography or strongly

supported by the convergence of experimental and computationally predicted data (NMR shifts,

ECD spectra). When the story told by each method is the same, we achieve authoritative

grounding for our final structural assignment.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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